Cas no 954822-21-0 (N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954822-21-0
• MF: C₂₀H₂₀N₄O
• MW: 332.399003982544
• CID: 5431368
• PubChem ID: 17719980
• Update Time: 2025-06-08

N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-cyclopropyl-1-(4-methylphenyl)triazole-4-carboxamide
• AKOS002284401
• F3375-2841
• STL018331
• N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• N-benzyl-5-cyclopropyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
• 954822-21-0
• 5-Cyclopropyl-1-(4-methylphenyl)-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H20N4O/c1-14-7-11-17(12-8-14)24-19(16-9-10-16)18(22-23-24)20(25)21-13-15-5-3-2-4-6-15/h2-8,11-12,16H,9-10,13H2,1H3,(H,21,25)
• InChI Key： JIIFUQYNYWGJQY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C2CC2)=C(C(NCC2=CC=CC=C2)=O)N=N1

Computed Properties

• Exact Mass: 332.16371127g/mol
• Monoisotopic Mass: 332.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.28±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954822-21-0)

N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 954822-21-0, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. The presence of multiple pharmacophoric groups in its molecular structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide incorporates several key functional elements that contribute to its potential biological activity. The triazole ring, a well-known pharmacophore in medicinal chemistry, is particularly noteworthy for its role in inhibiting various enzymatic pathways and receptor interactions. Additionally, the benzyl and cyclopropyl substituents enhance the compound's solubility and metabolic stability, making it an attractive candidate for further optimization.

In recent years, there has been a growing interest in the development of novel triazole derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The specific arrangement of atoms in N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may interact with multiple targets within biological systems, potentially leading to synergistic effects that could improve therapeutic outcomes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The triazole core provides a versatile platform for chemical modification, allowing researchers to fine-tune the compound's properties to achieve desired pharmacological effects. For instance, modifications to the benzyl and cyclopropyl groups could alter the compound's binding affinity and selectivity for specific biological targets.

The synthesis of N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity levels, which are critical for pharmaceutical applications. The use of catalytic methods and green chemistry principles has further enhanced the sustainability of the synthetic route.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. In the case of N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, computational modeling has been instrumental in predicting how different substituents affect its interaction with biological targets. These insights have guided researchers in designing more effective derivatives with improved pharmacokinetic profiles.

The potential applications of this compound extend beyond traditional drug development. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. Additionally, its stability under various environmental conditions suggests that it could be utilized in industrial processes where chemical robustness is essential.

In conclusion, N-benzyl-5-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954822-21-0) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and versatile functional groups position it as a valuable tool for drug discovery and industrial applications. As research continues to uncover new ways to leverage this compound's potential, it is likely to play an increasingly important role in addressing global health challenges.